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Compound of Interest

Compound Name: Acetoacetic Acid n-Octyl Ester

Cat. No.: B098030

Introduction

Octyl 3-oxobutanoate, also known as octyl acetoacetate, is an organic compound with the
chemical formula C12H2203[1]. As a beta-keto ester, it possesses a unique chemical structure
that makes it a valuable intermediate in various organic syntheses. Understanding its physical
properties is paramount for its effective use in research and development, particularly in
applications such as the synthesis of pharmaceuticals and other specialty chemicals. This
guide provides a comprehensive overview of the boiling point, density, and solubility of octyl 3-
oxobutanoate, complete with experimental protocols for their determination.

Physicochemical Data Summary

The key physical properties of octyl 3-oxobutanoate are summarized in the table below. It is
important to note that some of these values are estimated, highlighting the need for empirical
verification in a laboratory setting.
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Property Value Conditions Source
Molecular Formula C12H2203 [1]
Molecular Weight 214.31 g/mol [2]
Colorless to pale
Appearance o (est.) [3]
yellow clear liquid
N ) @ 760.00 mm Hg
Boiling Point 258.00 to 259.00 °C [3]
(est.)
198 °C @ 150 mmHg [2]
) Specific Gravity
Density 0.94 g/lcm?3 [2]
(20/20)
Water Solubility 167.5 mg/L @ 25 °C (est.) [3]
Solubility in other .
Soluble in alcohol [3]

solvents

Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For octyl 3-oxobutanoate, the
estimated boiling point at atmospheric pressure (760 mm Hg) is between 258.00 and 259.00
°CJ[3]. A reported boiling point at a reduced pressure of 150 mmHg is 198 °C[2]. The significant
difference in boiling points at different pressures underscores the importance of reporting the
pressure at which the measurement was taken.

Experimental Protocol for Boiling Point Determination

The following protocol outlines the standard method for determining the boiling point of a liquid
organic compound using distillation.

Principle: This method relies on heating the liquid to its boiling point in a distillation apparatus
and measuring the temperature of the vapor that is in equilibrium with the boiling liquid.

Materials:
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e Round-bottom flask

e Heating mantle

« Distillation head with a port for a thermometer
e Condenser

e Receiving flask

e Thermometer

 Boiling chips

o Octyl 3-oxobutanoate sample

Procedure:

o Apparatus Setup: Assemble the distillation apparatus as shown in the diagram below. Ensure
all glass joints are properly sealed.

e Sample Preparation: Add a measured volume of octyl 3-oxobutanoate to the round-bottom
flask, along with a few boiling chips to ensure smooth boiling.

e Heating: Begin heating the flask gently with the heating mantle.

o Temperature Measurement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation head. This ensures the measured temperature is
that of the vapor distilling into the condenser.

o Observation: Record the temperature at which the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point.

e Pressure Correction: If the atmospheric pressure is not 760 mm Hg, a correction may be
necessary to determine the normal boiling point.

Experimental Workflow: Boiling Point Determination
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Preparation & Calibration
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Calculation

y

Calculate sample density:
p=(m3-ml)/V

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. The solubility of octyl 3-oxobutanoate in water is
estimated to be 167.5 mg/L at 25 °C, indicating it is sparingly soluble in water.[3] It is reported
to be soluble in alcohol.[3]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)

The shake-flask method is a standard technique for determining the aqueous solubility of a
compound.

Principle: A known amount of the substance is agitated in a specified volume of water at a
constant temperature until equilibrium is reached. The concentration of the dissolved substance
in the aqueous phase is then determined.

Materials:

o Flasks with stoppers

o Constant temperature shaker bath

e Centrifuge

e Analytical instrument for quantification (e.g., HPLC, GC-MS)
e Octyl 3-oxobutanoate sample

« Distilled water

Procedure:

o Sample Preparation: Add an excess amount of octyl 3-oxobutanoate to a flask containing a
known volume of distilled water.

o Equilibration: Place the flask in a constant temperature shaker bath (e.g., 25°C) and agitate
for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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e Phase Separation: After equilibration, allow the solution to stand to let undissolved material
settle. If necessary, centrifuge the solution to ensure complete separation of the aqueous
phase.

o Quantification: Carefully extract an aliquot of the clear aqueous phase and determine the
concentration of dissolved octyl 3-oxobutanoate using a suitable analytical method.

o Replicate: Perform the experiment in triplicate to ensure the reproducibility of the results.

Experimental Workflow: Solubility Determination
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Caption: Workflow for Solubility Determination (Shake-Flask Method).
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Conclusion

This technical guide has provided a detailed overview of the key physical properties of octyl 3-
oxobutanoate, including its boiling point, density, and solubility. The provided data, sourced
from available chemical literature, serves as a crucial starting point for researchers and
scientists. Furthermore, the detailed experimental protocols and workflows offer a practical
framework for the empirical determination and verification of these properties, ensuring
scientific rigor and reproducibility in a laboratory setting. A thorough understanding and
accurate measurement of these physical parameters are essential for the successful
application of octyl 3-oxobutanoate in chemical synthesis and product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of octyl 3-oxobutanoate (boiling
point, density, solubility)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098030#physical-properties-of-octyl-3-oxobutanoate-
boiling-point-density-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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